Cas no 1588887-03-9 (4-methyl-3-(1H-pyrazol-1-yl)benzenemethanol)

• Product Name: 4-methyl-3-(1H-pyrazol-1-yl)benzenemethanol
• CAS No: 1588887-03-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 2114497
• Update Time: 2023-11-19

4-methyl-3-(1H-pyrazol-1-yl)benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(1H-pyrazol-1-yl)Benzenemethanol
• CID 121220226
• Benzenemethanol, 4-methyl-3-(1H-pyrazol-1-yl)-
• 4-methyl-3-(1H-pyrazol-1-yl)benzenemethanol

• Inchi： 1S/C11H12N2O/c1-9-3-4-10(8-14)7-11(9)13-6-2-5-12-13/h2-7,14H,8H2,1H3
• InChI Key： XRLADURMEYHVJK-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C)=C(C=1)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Topological Polar Surface Area: 38

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 357.5±30.0 °C(Predicted)
• pka: 14.47±0.10(Predicted)